Cas no 135432-37-0 (Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro))

• Product Name: Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro)
• CAS No: 135432-37-0
• MF: C₂₂H₃₅N₉O₉
• MW: 569.57
• CID: 5068635
• Update Time: 2026-03-01

Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro) Chemical and Physical Properties

Names and Identifiers

• Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro)

• Inchi： 1S/C22H35N9O9/c23-22(24)25-5-1-3-11-18(37)26-8-16(34)29-12(7-17(35)36)19(38)30-13(10-32)21(40)31-6-2-4-14(31)20(39)27-9-15(33)28-11/h11-14,32H,1-10H2,(H,26,37)(H,27,39)(H,28,33)(H,29,34)(H,30,38)(H,35,36)(H4,23,24,25)/t11-,12-,13-,14-/m0/s1
• InChI Key： SZWJVFDWSJILGP-XUXIUFHCSA-N
• SMILES： O=C1[C@H](CO)NC([C@H](CC(=O)O)NC(CNC([C@H](CCC/N=C(\N)/N)NC(CNC([C@]2([H])CCCN21)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 47
• Rotatable Bond Count: 7
• Complexity: 1110
• Topological Polar Surface Area: 325

Additional information on Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro)

Introduction to Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro) and Its CAS No. 135432-37-0 in Modern Chemical and Biomedical Research

The compound Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro), identified by the CAS number 135432-37-0, represents a significant advancement in the field of peptidomimetics and synthetic biology. This cyclic peptide derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the realms of immunomodulation and anti-inflammatory therapies. The precise arrangement of amino acids in its structure—specifically the sequence Gly-Arg-Gly-Asp-Ser-Pro—contributes to its remarkable biological activity, making it a subject of intense study among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the development of cyclic peptides as therapeutic agents. These molecules offer several advantages over traditional linear peptides, including enhanced stability, prolonged bioavailability, and improved resistance to enzymatic degradation. The cyclic nature of Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro) not only enhances its structural integrity but also allows for greater flexibility in drug design. This has opened up new avenues for the development of novel treatments for a variety of diseases, including chronic inflammatory disorders and autoimmune conditions.

One of the most compelling aspects of Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro) is its ability to modulate immune responses. The specific sequence of amino acids within this cyclic peptide interacts with various immune receptors, leading to a cascade of biological effects that can either suppress or enhance immune activity as needed. For instance, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in affected tissues. This makes it a promising candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, the structural motif of Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro) has been explored for its potential role in cancer immunotherapy. By binding to specific immune checkpoints, this peptide can help activate T-cells, which are crucial for recognizing and destroying cancerous cells. Preliminary clinical trials have demonstrated encouraging results when used in conjunction with other immunotherapeutic agents, suggesting that it could significantly improve patient outcomes. The ability to fine-tune the immune response without triggering excessive side effects is a key advantage over conventional chemotherapies.

The synthesis of Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro) involves advanced techniques in solid-phase peptide synthesis (SPPS) coupled with chemical ligation methods. The use of protecting groups and coupling reagents ensures high yield and purity, which are critical for pharmaceutical applications. Researchers have also explored enzymatic ligation strategies to improve scalability and reduce costs associated with large-scale production. These advancements in synthetic methodologies have made it feasible to produce this compound in sufficient quantities for both research and commercial purposes.

Recent studies have also highlighted the potential of Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro) in neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neural receptors has led to investigations into its role in treating conditions like Alzheimer's disease and Parkinson's disease. The peptide has been shown to modulate cholinergic pathways and reduce amyloid-beta aggregation, two key pathological features associated with these neurodegenerative disorders. While further research is needed to fully understand its mechanisms of action, these findings are promising for future therapeutic applications.

In conclusion, Cyclo(-Gly-Arg-Gly-Asp-Ser-Pro) (CAS No. 135432-37-0) stands out as a versatile and innovative compound with significant implications for modern medicine. Its unique structure and biological activities make it a valuable tool in drug development, offering hope for new treatments across multiple therapeutic areas. As research continues to uncover more about its mechanisms and applications, this compound is poised to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.